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Compound of Interest

Compound Name: Salviol

Cat. No.: B1254137

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of two naturally occurring

diterpenoids: salviol and ferruginol. While both compounds have garnered interest for their

therapeutic potential, the extent of scientific investigation into their specific activities differs

significantly. Ferruginol has been the subject of numerous studies elucidating its mechanisms

of action, whereas data on isolated salviol remains limited. This comparison, therefore,

contrasts the well-documented bioactivities of ferruginol with those reported for extracts of

Salvia nemorosa, the primary source of salviol, and its major constituents.

Quantitative Biological Activity Data
The following table summarizes the available quantitative data for the biological activities of

ferruginol and relevant compounds from Salvia species. It is important to note the lack of

specific IC50 values for isolated salviol in the current literature.
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Biological
Activity

Compound/Ext
ract

Target
IC50/EC50
Value

Reference

Anticancer Ferruginol

Human Thyroid

Cancer Cells

(MDA-T32)

12 µM [1]

Ferruginol

Androgen-

Independent

Human Prostate

Cancer Cells

(PC3)

55 µM [2]

Ferruginol

Analogues

Triple Negative

Breast Cancer

Cells

1.3–13 μM [3]

Salviolone

Human

Melanoma Cells

(A375)

~17 µM [4]

Salviolone

Human

Melanoma Cells

(MeWo)

~22 µM [4]

Antioxidant Ferruginol
Linoleic Acid

Oxidation

Stronger than

carnosic acid

and α-tocopherol

[5]

Anti-

inflammatory
Salviolone

Nitric Oxide (NO)

Production in

LPS-induced

RAW264.7

Macrophages

25.1 µM ± 1.2 [6]

Signaling Pathways and Mechanisms of Action
Ferruginol
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Ferruginol has been shown to exert its biological effects, particularly its anticancer activity,

through the modulation of key signaling pathways involved in cell survival, proliferation, and

apoptosis.[7][8]

PI3K/AKT Pathway: Ferruginol inhibits the phosphatidylinositol 3-kinase (PI3K)/protein

kinase B (Akt) signaling pathway, a critical regulator of cell survival and proliferation.[1][7] It

achieves this by reducing the phosphorylation of downstream effectors of PI3K, such as AKT.

[7]

MAPK Pathway: Ferruginol has been observed to block the Mitogen-Activated Protein

Kinase (MAPK) signaling pathway, which is a key therapeutic target for anticancer drugs.[1]

[9]
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Ferruginol's inhibitory action on PI3K/AKT and MAPK signaling pathways.
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Salviol and Salvia Constituents
Specific signaling pathways for isolated salviol have not been extensively studied. However,

research on "salviolone," a related diterpenoid from Salvia miltiorrhiza, and other major

constituents of Salvia species like rosmarinic acid, provides insights into potential mechanisms.

STAT3 Pathway: Salviolone has been shown to modulate the phosphorylation level of the

Signal Transducer and Activator of Transcription 3 (STAT3), a critical regulator of cell survival

and proliferation.[10]

p53/p21 Pathway: Salviolone can induce the expression of p21 in a p53-dependent manner,

leading to cell cycle arrest.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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